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molecular formula C13H9NO2S B8559640 Thieno[2,3-b]quinoline-4-carboxylic acid, methyl ester CAS No. 61334-08-5

Thieno[2,3-b]quinoline-4-carboxylic acid, methyl ester

Cat. No. B8559640
CAS RN: 61334-08-5
M. Wt: 243.28 g/mol
InChI Key: CTWJMZZUWPYEIK-UHFFFAOYSA-N
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Patent
US07695980B2

Procedure details

1.0 g (4.1 mmol) methyl-thieno[2,3-b]quinoline-4-carboxylate 14, 12 ml ethanol and 60 mL 1N NaOH were mixed and heated at reflux for 75 minutes. After cooling the green solution was acidified with 4N HCl to pH ˜1-2, whereupon a solid precipitated. Then the reaction mixture was extracted with 200 mL diethylether. The organic layer was separated and extracted now with 150 mL of a sodium bicarbonate solution (5%), which was acidified another time with 4N HCl to give the product 15 as a crystalline solid. The precipitate was filtered off and dried under vacuum to give 760 mg of 15.
Name
methyl-thieno[2,3-b]quinoline-4-carboxylate
Quantity
1 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
60 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
12 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
product 15

Identifiers

REACTION_CXSMILES
C[O:2][C:3]([C:5]1[C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[N:8]=[C:7]2[S:15][CH:16]=[CH:17][C:6]=12)=[O:4].[OH-].[Na+].Cl>C(O)C>[S:15]1[C:7]2=[N:8][C:9]3[C:14]([C:5]([C:3]([OH:4])=[O:2])=[C:6]2[CH:17]=[CH:16]1)=[CH:13][CH:12]=[CH:11][CH:10]=3 |f:1.2|

Inputs

Step One
Name
methyl-thieno[2,3-b]quinoline-4-carboxylate
Quantity
1 g
Type
reactant
Smiles
COC(=O)C1=C2C(=NC3=CC=CC=C13)SC=C2
Name
NaOH
Quantity
60 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
ethanol
Quantity
12 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 75 minutes
Duration
75 min
TEMPERATURE
Type
TEMPERATURE
Details
After cooling the green solution
CUSTOM
Type
CUSTOM
Details
precipitated
EXTRACTION
Type
EXTRACTION
Details
Then the reaction mixture was extracted with 200 mL diethylether
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
EXTRACTION
Type
EXTRACTION
Details
extracted now with 150 mL of a sodium bicarbonate solution (5%), which

Outcomes

Product
Name
product 15
Type
product
Smiles
S1C=CC=2C1=NC1=CC=CC=C1C2C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.